Cas no 1202997-94-1 (N-[(furan-2-yl)methyl]-1-[6-(furan-2-yl)pyridazin-3-yl]piperidine-3-carboxamide)

• Product Name: N-[(furan-2-yl)methyl]-1-[6-(furan-2-yl)pyridazin-3-yl]piperidine-3-carboxamide
• CAS No: 1202997-94-1
• MF: C₁₉H₂₀N₄O₃
• MW: 352.387104034424
• CID: 5843166
• PubChem ID: 45502342
• Update Time: 2025-10-29

N-[(furan-2-yl)methyl]-1-[6-(furan-2-yl)pyridazin-3-yl]piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-ylmethyl)-1-[6-(furan-2-yl)pyridazin-3-yl]piperidine-3-carboxamide
• N-[(furan-2-yl)methyl]-1-[6-(furan-2-yl)pyridazin-3-yl]piperidine-3-carboxamide
• AKOS024512214
• SR-01000923013
• F5527-1254
• SR-01000923013-1
• 1-(6-(furan-2-yl)pyridazin-3-yl)-N-(furan-2-ylmethyl)piperidine-3-carboxamide
• 1202997-94-1
• VU0646243-1

• Inchi： 1S/C19H20N4O3/c24-19(20-12-15-5-2-10-25-15)14-4-1-9-23(13-14)18-8-7-16(21-22-18)17-6-3-11-26-17/h2-3,5-8,10-11,14H,1,4,9,12-13H2,(H,20,24)
• InChI Key： MKZKZRHNIMTFPS-UHFFFAOYSA-N
• SMILES： N1(C2=NN=C(C3=CC=CO3)C=C2)CCCC(C(NCC2=CC=CO2)=O)C1

Computed Properties

• Exact Mass: 352.154
• Monoisotopic Mass: 352.154
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.4A^2
• XLogP3: 1.4

Additional information on N-[(furan-2-yl)methyl]-1-[6-(furan-2-yl)pyridazin-3-yl]piperidine-3-carboxamide

N-[(furan-2-yl)methyl]-1-[6-(furan-2-yl)pyridazin-3-yl]piperidine-3-carboxamide (CAS No. 1202997-94-1): An Overview of a Promising Compound in Medicinal Chemistry

N-[(furan-2-yl)methyl]-1-[6-(furan-2-yl)pyridazin-3-yl]piperidine-3-carboxamide (CAS No. 1202997-94-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its intricate combination of furan and pyridazine moieties, has been the subject of extensive research, particularly in the areas of anti-inflammatory and anti-cancer activities.

The molecular structure of N-[(furan-2-yl)methyl]-1-[6-(furan-2-yl)pyridazin-3-yl]piperidine-3-carboxamide is notable for its dual furan rings and a pyridazine core, which contribute to its biological activity. The furan rings are known for their ability to interact with various biological targets, while the pyridazine moiety provides additional functional groups that can enhance the compound's pharmacological properties. This combination makes it a promising candidate for the development of new therapeutic agents.

Recent studies have highlighted the anti-inflammatory properties of N-[(furan-2-yl)methyl]-1-[6-(furan-2-yl)pyridazin-3-yl]piperidine-3-carboxamide. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. These findings suggest that it may have potential applications in the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Moreover, preliminary research has also explored the anti-cancer potential of N-[(furan-2-yl)methyl]-1-[6-(furan-2-y l)pyridazin -3 - yl] piperidine -3 - carboxamide. In vitro studies using various cancer cell lines have demonstrated that this compound can induce apoptosis and inhibit cell proliferation. Specifically, it has shown promising results in inhibiting the growth of breast cancer and colon cancer cells. These findings warrant further investigation to determine its efficacy in vivo and its potential as a novel anti-cancer agent.

The pharmacokinetic properties of N - [( furan - 2 - yl ) methyl ] - 1 - [ 6 - ( furan - 2 - yl ) pyridazin - 3 - yl ] piperidine - 3 - carboxamide have also been studied to assess its suitability for drug development. Initial data indicate that it has favorable solubility and stability profiles, which are crucial for effective drug delivery. Additionally, preliminary toxicity studies have shown that it exhibits low toxicity at therapeutic concentrations, making it a safe candidate for further clinical evaluation.

In terms of synthetic methodology, several approaches have been developed to synthesize N - [( furan - 2 - yl ) methyl ] - 1 - [ 6 - ( furan - 2 - yl ) pyridazin - 3 - yl ] piperidine - 3 - carboxamide. One notable method involves the coupling of a furan-substituted piperidine derivative with a furan-substituted pyridazine derivative using palladium-catalyzed cross-coupling reactions. This approach has proven to be efficient and scalable, facilitating the production of this compound for both research and potential commercial applications.

The structural diversity and functional group flexibility of N - [( furan - 2 - yl ) methyl ] - 1 - [ 6 - ( furan - 2 - yl ) pyridazin - 3 - yl ] piperidine - 3 - carboxamide also make it an attractive scaffold for medicinal chemistry optimization. Researchers are actively exploring various structural modifications to enhance its potency, selectivity, and pharmacokinetic properties. For instance, substituting different functional groups on the furan rings or modifying the piperidine core can lead to derivatives with improved biological activities.

In conclusion, N - [( furan - 2 - yl ) methyl ] - 1 - [ 6 -( furan – 2 – yl ) pyridazin – 3 – yl ] piperidine – 3 – carboxamide (CAS No. 1202997–94–1) is a promising compound with significant potential in medicinal chemistry. Its unique molecular structure and diverse biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover its full therapeutic potential, this compound holds promise for addressing unmet medical needs in various disease areas.